Cas no 2680720-73-2 (1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid
• CAS No: 2680720-73-2
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 5902784
• PubChem ID: 165911078
• Update Time: 2025-06-08

1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5s,8s)-1-(2,2,2-trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid
• 1-(2,2,2-trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid
• EN300-28285563
• (5r,8r)-1-(2,2,2-trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid
• 2680720-73-2
• 2680860-70-0
• EN300-28285541
• EN300-43354657
• 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)10(19)16-7-1-4-11(16)5-2-8(3-6-11)9(17)18/h8H,1-7H2,(H,17,18)
• InChI Key： HXJAGBIBXIADKW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC21CCC(C(=O)O)CC2)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid

Introduction to 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 2680720-73-2)

1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid, identified by its CAS number 2680720-73-2, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic structure, featuring a trifluoroacetyl group and an azaspiro framework, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The compound's molecular architecture is characterized by a spirocyclic core, which consists of two fused rings—a decane ring and an azacycloheptane ring. The presence of the trifluoroacetyl moiety at the 1-position introduces strong electrophilic properties, making it a valuable reagent in the synthesis of more complex molecules. Additionally, the carboxylic acid functionality at the 8-position provides further versatility for chemical modifications, such as esterification or amidation, which are commonly employed in drug development.

Recent advancements in medicinal chemistry have highlighted the utility of spirocyclic compounds due to their inherent rigidity and ability to mimic natural products. The spirocyclic core in 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid contributes to its favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance. These characteristics are particularly advantageous in the design of small-molecule drugs that require prolonged circulation times.

The trifluoroacetyl group is a well-documented pharmacophore that enhances binding affinity and bioavailability. Its electron-withdrawing nature stabilizes adjacent carbanions or nucleophiles, facilitating various synthetic transformations. In particular, trifluoroacetylated compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. The integration of this moiety into the spirocyclic framework of 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid suggests potential applications in developing novel therapeutic agents targeting infectious diseases and chronic inflammatory conditions.

Moreover, the azaspiro scaffold has been implicated in several biologically active natural products, underscoring its relevance in drug discovery. The nitrogen atom within the azacycloheptane ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. This feature enhances the compound's ability to interact with proteins and enzymes, making it a versatile scaffold for designing high-affinity ligands.

In recent years, computational modeling and high-throughput screening have accelerated the identification of promising lead compounds. The structural features of 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid make it an attractive candidate for virtual screening against large databases of biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in cancer metabolism and inflammation pathways.

The synthesis of 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Key synthetic strategies include spirocyclization reactions facilitated by transition metal catalysts and nucleophilic substitution at the trifluoroacetyl position. These methodologies align with contemporary trends in green chemistry, emphasizing atom economy and minimal waste generation.

Industrial applications of this compound are emerging in the pharmaceutical sector, where it serves as an intermediate in the synthesis of more complex drug candidates. Its stability under various reaction conditions makes it suitable for large-scale production processes. Additionally, its compatibility with modern purification techniques ensures high purity standards required for clinical trials and commercialization.

Future research directions may explore derivatization strategies to enhance specific biological activities or optimize pharmacokinetic profiles. For instance, incorporating additional functional groups such as hydroxyl or amine moieties could expand its utility in prodrug development or targeted drug delivery systems. The spirocyclic core also lends itself to polymerization or conjugation with biomolecules, opening avenues for nanomedicine applications.

The growing interest in fluorinated compounds underscores the significance of trifluoroacetyl derivatives like 1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 2680720-73-2). Fluorine atoms can modulate metabolic stability and binding interactions with biological targets, making fluorinated drugs increasingly prevalent in modern medicine. The integration of fluorine into this spirocyclic framework not only enhances its pharmacological potential but also aligns with global trends toward fluorinated therapeutics.

In conclusion,1-(2,2,2-Trifluoroacetyl)-1-azaspiro[4.5]decane-8-carboxylic acid represents a structurally intriguing compound with broad applicability in medicinal chemistry and chemical biology. Its unique combination of functional groups—spanning from the rigid spirocyclic core to the electronegative trifluoroacetyl moiety—positions it as a valuable building block for drug discovery efforts targeting diverse therapeutic areas.